Cas no 86602-60-0 (Ethyl 2-(2-formylphenoxy)butanoate)

• Product name: Ethyl 2-(2-formylphenoxy)butanoate
• CAS No: 86602-60-0
• MF: C₁₃H₁₆O₄
• MW: 236.26374
• MDL: MFCD03425787
• CID: 881037
• PubChem ID: 2764072

Ethyl 2-(2-formylphenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-formylphenoxy)butanoate
• ethylformylphenoxybutanoate
• AKOS005070686
• 5T-0268
• 86602-60-0
• J-520595
• A863118
• DTXSID00377284
• Oprea1_629893
• SCHEMBL2903657
• FT-0680468
• MFCD03425787

• MDL： MFCD03425787
• Inchi： InChI=1S/C13H16O4/c1-3-11(13(15)16-4-2)17-12-8-6-5-7-10(12)9-14/h5-9,11H,3-4H2,1-2H3
• InChI Key： RFGGSVBDPHSMCU-UHFFFAOYSA-N
• SMILES： CCC(C(=O)OCC)OC1=CC=CC=C1C=O

Computed Properties

• Exact Mass: 236.10500
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 2.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 104°C 0,05mm
• Flash Point: 150.5±21.0 °C
• PSA: 52.60000
• LogP: 2.21960
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 2-(2-formylphenoxy)butanoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Ethyl 2-(2-formylphenoxy)butanoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on Ethyl 2-(2-formylphenoxy)butanoate

Ethyl 2-(2-formylphenoxy)butanoate: A Comprehensive Overview

Ethyl 2-(2-formylphenoxy)butanoate, identified by the CAS No. 86602-60-0, is a compound of significant interest in various fields of chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. The formylphenoxy group and the butanoate ester moiety contribute to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of Ethyl 2-(2-formylphenoxy)butanoate in the development of novel bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex molecules with therapeutic potential. For instance, the compound's ability to undergo various nucleophilic substitutions and additions makes it a valuable intermediate in organic synthesis.

The CAS No. 86602-60-0 compound exhibits interesting physical and chemical properties that make it suitable for specific industrial applications. Its solubility in organic solvents and stability under certain reaction conditions have been extensively studied. These properties are crucial for its use in large-scale manufacturing processes.

In the context of environmental chemistry, Ethyl 2-(2-formylphenoxy)butanoate has been investigated for its biodegradation pathways. Understanding its interaction with biological systems is essential for assessing its environmental impact and ensuring sustainable practices in its production and application.

Moreover, advancements in computational chemistry have enabled detailed molecular modeling of Ethyl 2-(2-formylphenoxy)butanoate. These studies provide insights into its electronic structure, reactivity, and potential interactions with other molecules. Such knowledge is pivotal for optimizing synthetic routes and predicting the behavior of this compound in different chemical systems.

The formylphenoxy group within the molecule plays a critical role in determining its reactivity. This group facilitates various transformations, including oxidation and reduction reactions, which are vital for synthesizing derivatives with enhanced functionality. The integration of this group with the butanoate ester moiety creates a versatile platform for chemical innovation.

Recent breakthroughs in green chemistry have also brought attention to Ethyl 2-(2-formylphenoxy)butanoate as a sustainable alternative in chemical synthesis. Its use in eco-friendly processes aligns with global efforts to reduce environmental impact while maintaining high standards of product quality.

In conclusion, Ethyl 2-(2-formylphenoxy)butanoate (CAS No. 86602-60-0) is a compound with multifaceted applications and promising potential across diverse industries. Ongoing research continues to uncover new avenues for its utilization, solidifying its position as a key player in modern chemistry.